Cas no 663181-72-4 (4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol)
4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a phenyl group at the 5-position and a 2-methoxyethyl moiety at the 4-position, along with a thiol group at the 3-position. This structure imparts reactivity suitable for applications in medicinal chemistry and material science. The thiol functionality allows for further derivatization, making it a versatile intermediate in synthetic pathways. Its methoxyethyl side chain enhances solubility in polar solvents, facilitating handling in organic reactions. The compound’s stability under standard conditions and well-defined reactivity profile make it a valuable building block for pharmaceutical and agrochemical research.
663181-72-4 structure
Product Name:4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol
CAS No:663181-72-4
MF:C11H13N3OS
MW:235.305420637131
CID:3081313
PubChem ID:2213668
Update Time:2025-05-19
4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Methoxy-ethyl)-5-phenyl-4H-[1,2,4]triazole-3-thiol
- 663181-72-4
- STL381286
- SCHEMBL14112939
- 4-(2-Methoxyethyl)-5-phenyl-4h-1,2,4-triazol-3-yl hydrosulfide
- CS-0118374
- AKOS000370003
- 4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol
- EN300-10495
- HMS1690C01
- 4-(2-methoxyethyl)-3-phenyl-1H-1,2,4-triazole-5-thione
- 4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol
-
- MDL: MFCD05134111
- Inchi: 1S/C11H13N3OS/c1-15-8-7-14-10(12-13-11(14)16)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,13,16)
- InChI Key: IIMBLUPFOJILLG-UHFFFAOYSA-N
- SMILES: S=C1NN=C(C2C=CC=CC=2)N1CCOC
Computed Properties
- Exact Mass: 235.07793322Da
- Monoisotopic Mass: 235.07793322Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 69Ų
4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM523630-1g |
4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol |
663181-72-4 | 97% | 1g |
$291 | 2022-09-29 | |
| TRC | M304698-25mg |
4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol |
663181-72-4 | 25mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M304698-50mg |
4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol |
663181-72-4 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | M304698-250mg |
4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol |
663181-72-4 | 250mg |
$ 320.00 | 2022-06-02 | ||
| Enamine | EN300-10495-0.05g |
4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol |
663181-72-4 | 100% | 0.05g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-10495-0.1g |
4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol |
663181-72-4 | 100% | 0.1g |
$98.0 | 2023-10-28 | |
| Enamine | EN300-10495-0.25g |
4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol |
663181-72-4 | 100% | 0.25g |
$142.0 | 2023-10-28 | |
| Enamine | EN300-10495-0.5g |
4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol |
663181-72-4 | 100% | 0.5g |
$271.0 | 2023-10-28 | |
| Enamine | EN300-10495-1.0g |
4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol |
663181-72-4 | 100% | 1.0g |
$371.0 | 2023-02-09 | |
| Enamine | EN300-10495-2.5g |
4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol |
663181-72-4 | 100% | 2.5g |
$726.0 | 2023-10-28 |
4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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